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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740 Get Quote

Abstract
This document provides a detailed technical overview of the molecular weight of the chemical

compound 4-Bromo-2-chloro-1-nitrobenzene. It includes the verified molecular formula, a

breakdown of its constituent atomic masses, and the calculated molecular weight. The

information is presented for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identification
The compound in question is an aromatic nitro compound substituted with both bromine and

chlorine atoms.

Systematic Name: 4-Bromo-2-chloro-1-nitrobenzene

Molecular Formula: C₆H₃BrClNO₂[1]

CAS Number: 89465-97-4

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-Bromo-2-chloro-1-nitrobenzene is based on its confirmed molecular

formula, C₆H₃BrClNO₂.[1]
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Atomic Weight Data
The standard atomic weights of the elements present in the compound are essential for an

accurate calculation.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 3 1.008 3.024

Bromine Br 1 79.904 79.904

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Calculated Molecular Weight
The summation of the total atomic weights of each element yields the final molecular weight.

Total Molecular Weight = 72.066 + 3.024 + 79.904 + 35.453 + 14.007 + 31.998 = 236.452

g/mol

This calculated value is consistent with published chemical data, which lists the molecular

weight as 236.45 g/mol .[1][2][3]

Logical Relationship of Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

the compound from its constituent parts.
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4-Bromo-2-chloro-1-nitrobenzene

Molecular Formula
C₆H₃BrClNO₂

Summation of Atomic Weights
(6C) + (3H) + (1Br) + (1Cl) + (1N) + (2O)

Atomic Weights (g/mol)
C: 12.011
H: 1.008

Br: 79.904
Cl: 35.453
N: 14.007
O: 15.999

Molecular Weight
236.45 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Experimental Protocols
Determining the molecular weight of a known chemical compound like 4-Bromo-2-chloro-1-
nitrobenzene is a computational task based on its formula, which is confirmed through

analytical methods such as mass spectrometry and elemental analysis.

Mass Spectrometry
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Objective: To determine the mass-to-charge ratio (m/z) of the molecule, which provides its

monoisotopic mass.

Methodology:

A sample of 4-Bromo-2-chloro-1-nitrobenzene is vaporized and ionized, often using

techniques like Electron Ionization (EI) or Electrospray Ionization (ESI).

The resulting ions are accelerated by an electric field and separated based on their m/z

ratio in a mass analyzer (e.g., quadrupole or time-of-flight).

A detector measures the abundance of ions at each m/z value. The peak corresponding to

the molecular ion (M+) provides the molecular mass. For this compound, the exact mass

is approximately 234.90357 Da.[1][3][4]

Conclusion
The molecular weight of 4-Bromo-2-chloro-1-nitrobenzene is definitively established as

236.45 g/mol based on its chemical formula C₆H₃BrClNO₂ and the standard atomic weights of

its constituent elements. This value is a fundamental property used in quantitative analysis,

reaction stoichiometry, and material characterization for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Data Sheet: 4-Bromo-2-chloro-1-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3038740#4-bromo-2-chloro-1-nitrobenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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